Cas no 140631-27-2 (CMC_13807)
CMC_13807 structure
Product Name:CMC_13807
CAS No:140631-27-2
MF:C12H18O4
MW:226.268924236298
CID:152302
PubChem ID:5497122
Update Time:2025-04-19
CMC_13807 Chemical and Physical Properties
Names and Identifiers
-
- CMC_13807
- 12-Hydroxyjasmonic acid
- 2-[(1R,2R)-2-[(Z)-5-hydroxypent-2-enyl]-3-oxocyclopentyl]acetic acid
- nong
- 12-Hydroxyjasmonate
- [ "" ]
- Cyclopentaneacetic acid, 2-[(2Z)-5-hydroxy-2-pentenyl]-3-oxo-, (1R,2R)-
- C21669
- HY-N1033
- CS-0016297
- trans-12-hydroxyjasmonate
- SCHEMBL5912267
- 12OH-JA
- Q27117137
- C21385
- 2-((1R,2R)-2-((Z)-5-Hydroxypent-2-en-1-yl)-3-oxocyclopentyl)acetic acid
- (1R,2R)-12-hydroxyjasmonic acid
- AKOS032948598
- {(1R,2R)-2-[(2Z)-5-hydroxypent-2-en-1-yl]-3-oxocyclopentyl}acetic acid
- DTXSID40420561
- 140631-27-2
- LMFA02020011
- NCGC00385243-01
- (-)-12-hydroxyjasmonic acid
- Cyclopentaneacetic acid, 2-(5-hydroxy-2-pentenyl)-3-oxo-, [1R-[1alpha,2beta(Z)]]-
- CHEBI:37420
- trans-12-hydroxyjasmonic acid
- FS-10341
- 2-(2-(5-hydroxypent-2-enyl)-3-oxocyclopentyl)acetic acid
- DA-69461
- 2-[2-(5-hydroxypent-2-enyl)-3-oxocyclopentyl]acetic acid
- ((1R,2R)-2-((2Z)-5-hydroxypent-2-en-1-yl)-3-oxocyclopentyl)acetic acid
- (-)-12-Hydroxyjasmonate
- DTXCID80371407
- 2-((1R,2R)-2-((Z)-5-hydroxypent-2-enyl)-3-oxocyclopentyl)acetic acid
- 12-Hydroxyjasmonicacid
-
- Inchi: 1S/C12H18O4/c13-7-3-1-2-4-10-9(8-12(15)16)5-6-11(10)14/h1-2,9-10,13H,3-8H2,(H,15,16)/b2-1-/t9-,10-/m1/s1
- InChI Key: RZGFUGXQKMEMOO-BSANDHCLSA-N
- SMILES: O=C1CC[C@H](CC(=O)O)[C@H]1C/C=C\CCO
Computed Properties
- Exact Mass: 226.12100
- Monoisotopic Mass: 226.120509
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: Oil
- Density: 1.156
- Boiling Point: 429.5°Cat760mmHg
- Flash Point: 227.7°C
- Refractive Index: 1.514
- PSA: 74.60000
- LogP: 1.38510
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
CMC_13807 Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
CMC_13807 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5801-5 mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 5mg |
¥3865.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H31180-5 mg |
CMC_13807 |
140631-27-2 | 5mg |
¥4000.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H31180-5mg |
CMC_13807 |
140631-27-2 | ,95.5% | 5mg |
¥4000.0 | 2023-09-07 | |
| TargetMol Chemicals | TN5801-5mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 5mg |
¥ 19800 | 2024-07-20 | ||
| TargetMol Chemicals | TN5801-5 mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 98% | 5mg |
¥ 12,500 | 2023-07-11 | |
| A2B Chem LLC | AE41453-5mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 98% by HPLC | 5mg |
$620.00 | 2024-04-20 | |
| A2B Chem LLC | AE41453-10mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 98% by HPLC | 10mg |
$1023.00 | 2024-04-20 | |
| A2B Chem LLC | AE41453-25mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 98% by HPLC | 25mg |
$2122.00 | 2024-04-20 | |
| A2B Chem LLC | AE41453-50mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 98% by HPLC | 50mg |
$3589.00 | 2024-04-20 | |
| A2B Chem LLC | AE41453-100mg |
12-Hydroxyjasmonic acid |
140631-27-2 | 98% by HPLC | 100mg |
$6182.00 | 2024-04-20 |
CMC_13807 Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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